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This technical guide offers an in-depth analysis of the physicochemical characteristics of

isocetyl palmitate, a versatile ester of significant interest to researchers, scientists, and

professionals in drug development. This document provides a consolidated resource on its

chemical identity, physical properties, and the experimental methodologies used for their

determination.

Core Chemical and Physical Properties
Isocetyl palmitate, with the chemical formula C₃₂H₆₄O₂, is the ester of isocetyl alcohol (14-

methylpentadecan-1-ol) and palmitic acid (hexadecanoic acid)[1][2]. It is identified by the CAS

number 127770-27-8[3]. At room temperature, isocetyl palmitate typically presents as a white

to slightly yellow waxy solid or paste. It is insoluble in water.

Table 1: Physicochemical Data of Isocetyl Palmitate and
Related Esters
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Property
Isocetyl
Palmitate

Isooctyl
Palmitate
(related ester)

Cetyl Palmitate
(related ester)

Test Method
Reference

Molecular Weight
480.85 g/mol [3]

[4]
368.6 g/mol 480.86 g/mol -

Appearance

White to slightly

yellow waxy solid

or paste

Colorless

transparent liquid
White, waxy solid Visual

Solubility
Insoluble in

water

Insoluble in

water

Insoluble in

water
USP <785>

Melting Point
Data not

available
- 43.0 - 48.0°C USP <741>

Saponification

Value

Data not

available

150-155

mgKOH/g

112.0 - 123.0

mgKOH/g
GB/T 5534

Iodine Value
Data not

available
≤ 1.0 g I₂/100g ≤ 1.0 g I₂/100g GB/T 5532

Acid Value
Data not

available
≤ 0.2 mgKOH/g ≤ 5.0 mgKOH/g GB/T 5530

Viscosity
Data not

available
- - USP <912>

Refractive Index
Data not

available
- - USP <831>

Note: Specific quantitative data for isocetyl palmitate is not readily available in public

literature. The data for isooctyl palmitate and cetyl palmitate are provided for comparative

purposes.

Synthesis of Isocetyl Palmitate
Isocetyl palmitate is synthesized through the esterification of palmitic acid with isocetyl

alcohol. This reaction is typically catalyzed by an acid, such as sulfuric acid, and involves
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heating the reactants. To prevent oxidation and other unwanted side reactions, the synthesis is

carried out under an inert atmosphere.

Palmitic Acid

Isocetyl Alcohol

Reactor Esterification
(Heat, Acid Catalyst, Inert Atmosphere)

Reaction Conditions
Crude Isocetyl Palmitate Purification Pure Isocetyl Palmitate

Weigh Sample Add excess alcoholic KOH Reflux for 1 hour Cool Add Phenolphthalein Indicator Titrate with standard HCl Record Titration Volume (Endpoint) Calculate Saponification Value Saponification Value (mgKOH/g)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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